Cas no 1361737-29-2 (4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine)
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H2F4N2O/c8-6-5(14-7(9,10)11)4(3-12)1-2-13-6/h1-2H
- InChI Key: IWZLWIPSGGABPM-UHFFFAOYSA-N
- SMILES: FC1C(=C(C#N)C=CN=1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- XLogP3: 2.2
- Topological Polar Surface Area: 45.9
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004745-250mg |
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine |
1361737-29-2 | 97% | 250mg |
$720.80 | 2022-04-03 | |
| Alichem | A026004745-500mg |
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine |
1361737-29-2 | 97% | 500mg |
$931.00 | 2022-04-03 | |
| Alichem | A026004745-1g |
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine |
1361737-29-2 | 97% | 1g |
$1,646.40 | 2022-04-03 |
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine
Introduction to 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1361737-29-2)
4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1361737-29-2, this compound represents a fascinating blend of fluorinated and cyano-substituted pyridine derivatives, which are known for their diverse biological activities and synthetic utility. The presence of multiple fluorine atoms and a cyano group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel chemical entities.
The compound's structure, featuring a fluoro substituent at the 2-position and a trifluoromethoxy group at the 3-position, alongside a cyano functionality at the 4-position, positions it as a versatile building block for further chemical modifications. These substituents not only enhance the compound's reactivity but also contribute to its potential pharmacological effects. The trifluoromethoxy group, in particular, is well-known for its ability to modulate metabolic stability and binding affinity in drug candidates, making it a preferred choice in medicinal chemistry.
In recent years, there has been a surge in research focused on fluorinated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways. For instance, recent publications have highlighted the potential of fluorinated pyridines as inhibitors of kinases and other enzymes relevant to cancer therapy. The 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1361737-29-2) is being explored as a precursor in synthesizing novel kinase inhibitors, leveraging its structural features to optimize binding interactions with target proteins.
The cyano group in the molecule plays a crucial role in influencing its electronic properties, which can be harnessed to fine-tune the pharmacokinetic profile of derived compounds. Additionally, the fluoro substituent is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. These attributes make 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine an attractive candidate for further development into therapeutic agents.
Recent advancements in computational chemistry have also facilitated the rapid design and optimization of molecules like 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify promising scaffolds for drug discovery. These computational approaches have allowed researchers to predict the binding affinities of various derivatives with high accuracy, thereby expediting the development process. The compound's structural motifs are being integrated into larger molecular frameworks to explore new therapeutic avenues.
The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique combination of functional groups in 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine makes it a versatile precursor for developing novel agrochemicals with improved efficacy and environmental safety profiles. Research is ongoing to harness its potential in creating next-generation crop protection agents that offer enhanced performance while minimizing ecological impact.
In conclusion, 4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1361737-29-2) stands out as a promising compound with significant applications in both pharmaceuticals and agrochemicals. Its structural features, including the presence of fluorine atoms and a cyano group, make it an ideal candidate for further exploration in drug discovery and crop protection strategies. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its importance in modern chemistry is poised to grow even further.
1361737-29-2 (4-Cyano-2-fluoro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)